Cas no 160315-02-6 (2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide)

2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide structure
160315-02-6 structure
Product Name:2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide
CAS No:160315-02-6
MF:C9H5N3O2
MW:187.154901266098
CID:98474
PubChem ID:10442447
Update Time:2025-04-18

2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide
    • 3-HYDROXYQUINOXALINE-2-CARBONITRILE 4-OXIDE
    • 4-hydroxy-3-oxoquinoxaline-2-carbonitrile
    • 2-Quinoxalinecarbonitrile,3-hydroxy-,4-oxide(9CI)
    • 160315-02-6
    • cyanoquinoxalinone-n-oxide
    • DTXSID40439931
    • Inchi: 1S/C9H5N3O2/c10-5-7-9(13)12(14)8-4-2-1-3-6(8)11-7/h1-4,14H
    • InChI Key: YJPJNXNZNLGVDR-UHFFFAOYSA-N
    • SMILES: ON1C(C(C#N)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 187.038176411g/mol
  • Monoisotopic Mass: 187.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 76.7Ų
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